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Compound of Interest

Compound Name: 2-Methylbutylamine

Cat. No.: B1361350 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 2-Methylbutylamine, a highly flammable and corrosive compound. Adherence to

these procedures is critical to mitigate risks and ensure operational integrity.

Essential Safety Information at a Glance
2-Methylbutylamine poses significant health and safety risks, including severe skin burns, eye

damage, and respiratory irritation.[1][2][3][4] It is also highly flammable and its vapors can form

explosive mixtures with air.[1][5] The following table summarizes key quantitative data for 2-
Methylbutylamine.
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Property Value Source

CAS Number 96-15-1 [1][6]

Molecular Formula C5H13N [6]

Boiling Point 97 °C

Flash Point 3 °C (38 °F) TCC [7]

Specific Gravity 0.76 (20/20)

NFPA Health Rating
3 - Materials that can cause

serious or permanent injury
[5]

NFPA Fire Rating

3 - Liquids and solids that can

be ignited under almost all

ambient temperature

conditions

[5]

NFPA Instability Rating

0 - Materials that are normally

stable, even under fire

conditions

[5]

Personal Protective Equipment (PPE) Protocol
When handling 2-Methylbutylamine, a comprehensive PPE strategy is mandatory to prevent

contact and inhalation.

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][4]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[2][3] It is crucial to

inspect gloves before use and observe the permeability and breakthrough time provided by

the supplier.[2]
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Clothing: Wear appropriate protective clothing and a lab coat to prevent skin exposure.[1][3]

Contaminated clothing should be removed and washed before reuse.[2][6]

Respiratory Protection:

A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if

exposure limits are exceeded or if irritation is experienced.[1] All respirator use must follow

the OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.

[1][4]

Step-by-Step Handling and Disposal Plan
A systematic approach to handling and disposal is critical for minimizing risk.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[1][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly and that

emergency equipment is accessible.

Transferring: Ground and bond containers when transferring the material to prevent static

discharge.[1] Use only non-sparking tools.[1]

Avoiding Ingestion and Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

[2] Avoid contact with eyes, skin, and clothing.[2] Do not eat, drink, or smoke when using this

product.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for flammables.[2][4] Keep away from heat, sparks, open flames, and other ignition sources.
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[1][2][6]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide.[1][2]

Spill Management:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Remove all sources of ignition.[1] Absorb the spill with inert material such as

sand, silica gel, or vermiculite.[1][4]

Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[1][4]

Disposal Plan:

Dispose of contents and containers in accordance with federal, state, and local regulations at

an approved waste disposal plant.[1][3] Do not allow the product to enter drains.[3]

Emergency First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][4]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[1][2]

Inhalation: Remove the individual from exposure to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.[1][2][3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2][3][4]
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Operational Workflow for Handling 2-
Methylbutylamine
To ensure a systematic and safe approach to working with 2-Methylbutylamine, the following

workflow diagram outlines the necessary steps from preparation to post-handling procedures.
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Pre-Operational Checks

Operational Steps

Post-Operational Procedures Emergency Response

Verify availability and functionality of safety equipment (fume hood, eyewash, shower)

Inspect and don appropriate Personal Protective Equipment (PPE)

Review Safety Data Sheet (SDS) and experimental protocol

Work within a certified chemical fume hood

Proceed to Handling

Ground and bond containers during transfer

In case of spill or exposure, follow emergency procedures immediately

Use non-sparking tools

Handle away from ignition sources and incompatible materials

Tightly seal container and store in a designated flammables cabinet

Complete Handling

Decontaminate work area

Properly dispose of waste in a labeled, sealed container

Remove and decontaminate or dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Methylbutylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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